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Compound of Interest

Compound Name: Cyanuric chloride

Cat. No.: B1664455 Get Quote

Introduction

Cyanuric chloride, systematically named 2,4,6-trichloro-1,3,5-triazine, is a heterocyclic

organic compound and the chlorinated derivative of 1,3,5-triazine.[1] It presents as a white,

crystalline powder with a pungent odor.[1][2][3] The molecule is the trimer of cyanogen chloride

and serves as a foundational precursor in the synthesis of a wide array of chemical products,

most notably the triazine-class herbicides such as atrazine.[1][2] Its utility stems from the high

reactivity of its chlorine substituents, which are susceptible to sequential nucleophilic

substitution. This guide provides a detailed examination of its molecular structure,

physicochemical properties, and the experimental protocols for its synthesis and

characterization.

Molecular Structure
The core of cyanuric chloride is a six-membered aromatic ring composed of alternating

carbon and nitrogen atoms, known as a 1,3,5-triazine ring.[1] Each carbon atom in this

heterocyclic ring is bonded to a chlorine atom.[3] The molecule is planar and possesses D3h

symmetry. The aromatic character of the triazine ring contributes to its relative stability, while

the electronegative chlorine atoms make the carbon atoms electrophilic and thus highly

reactive towards nucleophiles.[2]
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The structural attributes of cyanuric chloride give rise to its distinct physical and chemical

properties, which are summarized below. Spectroscopic data are fundamental for its

identification and structural confirmation.

Table 1: Physicochemical Properties of Cyanuric Chloride

Property Value

Chemical Formula C₃Cl₃N₃[1][2][4]

IUPAC Name 2,4,6-trichloro-1,3,5-triazine[3]

Molar Mass 184.40 g/mol [1][2]

Appearance
White crystalline powder with a pungent odor[1]

[2]

Density 1.32 g/cm³[1][2][3]

Melting Point 144–148 °C[1][2]

Boiling Point 192 °C[1][2]

Solubility
Hydrolyzes in water; Soluble in various organic

solvents (e.g., acetone, chloroform, THF)[1][4]

Table 2: Spectroscopic Data for Cyanuric Chloride
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Spectroscopic Technique Key Observations

¹³C NMR

A single resonance is typically observed,

indicating the chemical equivalence of the three

carbon atoms in the triazine ring.[3][5]

Infrared (IR) Spectroscopy

Characteristic peaks corresponding to the C-Cl

stretching and the triazine ring vibrations are

present.[6][7]

Mass Spectrometry (MS)

The mass spectrum shows a characteristic

isotopic pattern for a molecule containing three

chlorine atoms.[3]

UV Spectroscopy
Maximum absorption (λmax) is observed at 241

nm when measured in ethanol.[8]

Experimental Protocols
Synthesis of Cyanuric Chloride

The industrial synthesis of cyanuric chloride is a well-established two-step process that

begins with hydrogen cyanide (HCN).[1][2]

Step 1: Synthesis of Cyanogen Chloride (ClCN) Hydrogen cyanide is reacted with chlorine gas

to produce cyanogen chloride and hydrogen chloride as a byproduct.[2] This reaction is highly

exothermic and is typically carried out in the gas phase or in a suitable solvent.

Reaction: HCN + Cl₂ → ClCN + HCl[2]

Step 2: Trimerization of Cyanogen Chloride The cyanogen chloride produced in the first step is

then trimerized to form cyanuric chloride.[1][2] This cyclization reaction is performed at

elevated temperatures, generally between 180-250°C, over a carbon-based catalyst, such as

activated carbon.[4]

Reaction: 3 ClCN → (NCCl)₃[1]
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Gaseous cyanogen chloride is passed through a heated reactor containing the activated

carbon catalyst.[4]

The trimerization reaction occurs on the surface of the catalyst.[4]

The crude cyanuric chloride product, which is a solid at room temperature, is collected

after cooling.

Purification is achieved through methods such as recrystallization or distillation to remove

unreacted starting material and any byproducts.[4]

Visualizations
Caption: Molecular structure of cyanuric chloride (C₃Cl₃N₃).

Step 1: Cyanogen Chloride Formation
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Caption: Workflow for the industrial synthesis of cyanuric chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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